Cas no 1806722-66-6 (2-(Bromomethyl)-6-hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine)

• Product Name: 2-(Bromomethyl)-6-hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine
• CAS No: 1806722-66-6
• MF: C₈H₄BrF₆NO₂
• MW: 340.017282485962
• CID: 4815070
• Update Time: 2025-10-21

2-(Bromomethyl)-6-hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-6-hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4BrF6NO2/c9-2-3-6(7(10,11)12)4(1-5(17)16-3)18-8(13,14)15/h1H,2H2,(H,16,17)
• InChI Key： GLPXKCFVNXGFPC-UHFFFAOYSA-N
• SMILES： BrCC1=C(C(F)(F)F)C(=CC(N1)=O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 422
• XLogP3: 2.1
• Topological Polar Surface Area: 38.3

Additional information on 2-(Bromomethyl)-6-hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine

Research Briefing on 2-(Bromomethyl)-6-hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS: 1806722-66-6)

2-(Bromomethyl)-6-hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS: 1806722-66-6) is a specialized pyridine derivative that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound features a bromomethyl group at the 2-position, a hydroxyl group at the 6-position, and trifluoromethoxy and trifluoromethyl substituents at the 4- and 3-positions, respectively. The presence of these functional groups makes it a versatile intermediate for the synthesis of more complex molecules, particularly in the development of agrochemicals and pharmaceuticals.

Recent studies have explored the potential of this compound as a building block for the synthesis of novel bioactive molecules. Its unique structural features, including the electron-withdrawing trifluoromethyl and trifluoromethoxy groups, are believed to enhance the metabolic stability and bioavailability of derived compounds. Researchers have particularly focused on its utility in the design of kinase inhibitors and other small-molecule therapeutics targeting various disease pathways.

One of the key applications of 2-(Bromomethyl)-6-hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine is in the synthesis of heterocyclic compounds with potential pesticidal activity. The bromomethyl group serves as a reactive site for further functionalization, enabling the introduction of various pharmacophores. Recent patent filings indicate that derivatives of this compound exhibit promising activity against a range of agricultural pests, suggesting its potential as a lead structure for agrochemical development.

In the pharmaceutical domain, this compound has been investigated as a precursor for the synthesis of molecules targeting inflammatory and oncological pathways. The trifluoromethyl and trifluoromethoxy groups are known to improve the binding affinity of small molecules to their biological targets, while also enhancing their pharmacokinetic properties. Several research groups have reported the use of this compound in the development of potential drug candidates, with some showing efficacy in preclinical models of cancer and autoimmune diseases.

The synthetic routes to 2-(Bromomethyl)-6-hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine have been optimized in recent years, with improvements in yield and purity. Modern catalytic methods and flow chemistry approaches have been applied to its production, addressing previous challenges in scalability. These advancements have made the compound more accessible for research and development purposes, facilitating its broader application in medicinal chemistry programs.

Looking ahead, the unique properties of this pyridine derivative position it as a valuable tool in chemical biology and drug discovery. Its versatility as a synthetic intermediate, combined with the pharmacological advantages conferred by its substituents, suggests that it will continue to play a significant role in the development of novel therapeutic and agrochemical agents. Further research is expected to explore its potential in additional therapeutic areas and to optimize its derivatives for clinical and commercial applications.